2-Benzylidene-4-methyl-3-oxo-N-phenylpentanamide
Overview
Description
2-Benzylidene-4-methyl-3-oxo-N-phenylpentanamide is a useful research compound. Its molecular formula is C19H19NO2 and its molecular weight is 293.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Statin Intermediates : This compound is used as a key intermediate in the synthesis of atorvastatin, a widely-used statin medication. A study outlines its synthesis process and its role in the creation of atorvastatin (Zhou Kai, 2010).
Development of Anticholinergic Agents : Research on the synthesis and anticholinergic activity of different stereoisomers of related pentanamide compounds has been conducted, highlighting their potential in medical applications (H. Oyasu et al., 1994).
Creation of Antimicrobial Compounds : The compound has been utilized in synthesizing dihydropyridine derivatives with antimicrobial properties, indicating its utility in developing new antibacterial and antifungal agents (D. N. Joshi, 2015).
Applications in Electrochemical Sensors : It has been incorporated in the design of electrochemical microsensors for in vivo monitoring of H2O2 in Parkinson's disease mouse models, demonstrating its potential in biomedical sensor technology (Yu Luo et al., 2022).
Use in Pd-Catalyzed Reactions : The compound has been found effective as a ligand in Pd-catalyzed Heck and Suzuki reactions, important in organic synthesis (X. Cui et al., 2007).
Potential in Anticonvulsant Research : Related pentanamide compounds have been synthesized and tested for anticonvulsant activity, suggesting the compound's potential role in developing new treatments for seizure disorders (S. Meza-Toledo et al., 2008).
Exploration in Polymer Technology : Research has been conducted on the polymerization of related pentanamide compounds for potential applications in biobased polymers, indicating its use in material science (M. Chalid et al., 2015).
Investigations in Antiprotozoal Therapies : Novel dipeptide-sulfonamide derivatives incorporating pentanamide moieties have been synthesized and explored for their antimalarial and antitrypanosomal activities, suggesting the compound's relevance in parasitology research (O. Ekoh et al., 2021).
Role in Inhibiting Zika Virus Protease : A study reported the potential of a related pentanamide compound as a Zika virus NS2B-NS3 protease inhibitor, highlighting its possible application in antiviral drug discovery (Kalpana Singh et al., 2017).
Synthesis of Novel Impurities in Drug Intermediates : Research on the synthesis of novel impurities in related pentanamide compounds, such as those used in the synthesis of atorvastatin intermediates, is crucial for pharmaceutical quality control (A. Naidu & G. Sharma, 2017).
Properties
IUPAC Name |
2-benzylidene-4-methyl-3-oxo-N-phenylpentanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO2/c1-14(2)18(21)17(13-15-9-5-3-6-10-15)19(22)20-16-11-7-4-8-12-16/h3-14H,1-2H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMUFHBOCNIUNPT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)C(=CC1=CC=CC=C1)C(=O)NC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
125971-57-5 | |
Record name | 4-Methyl-3-oxo-N-phenyl-2-(phenylmethylene)pentanamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=125971-57-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-methyl-3-oxo-N-phenyl-2-(phenylmethylene)pentanamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.102.432 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-Isobutyryl-3,N-diphenylacrylamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.119.242 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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